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Compound of Interest

Compound Name: 1-Butylcyclohexanol

Cat. No.: B1329816 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential guidance for the safe handling

and disposal of 1-Butylcyclohexanol, outlining the necessary personal protective equipment

(PPE), operational procedures, and disposal plans to minimize risk and ensure a safe working

environment.

Hazard Identification and Chemical Properties
1-Butylcyclohexanol is a chemical that presents several hazards. It is harmful if swallowed or

inhaled and causes skin and eye irritation.[1][2][3] It may also cause respiratory irritation.[1][2]

[3] Understanding its physical and chemical properties is crucial for safe handling.

Property Value Source

Molecular Formula C₁₀H₂₀O [1][4][5]

Molecular Weight 156.27 g/mol [1][4][6]

Boiling Point 210.9°C at 760 mmHg [4]

Flash Point 84.6°C [4]

Density 0.906 g/cm³ [4]

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 1-Butylcyclohexanol to prevent exposure.

PPE Category Specifications Rationale

Eye Protection

Chemical safety goggles or a

face shield conforming to

EN166 or NIOSH standards.[2]

[7]

Protects against splashes and

eye irritation.[3][8]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Gloves

must be inspected prior to use.

[2][7]

Prevents skin contact and

irritation.[1][2]

Body Protection

A flame-retardant lab coat or a

complete suit protecting

against chemicals.[2][7]

Protects skin from accidental

splashes and contact.

Respiratory Protection

Use in a well-ventilated area,

such as a fume hood. If

ventilation is inadequate, a

respirator with an appropriate

filter (e.g., type P95 or ABEK-

P2) may be necessary.[2][7]

Prevents inhalation, which can

be harmful and cause

respiratory irritation.[1][2][3]

Operational Plan: Step-by-Step Handling Procedures
Adherence to a strict operational protocol is essential for minimizing the risks associated with 1-
Butylcyclohexanol.

1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[9]

Work in a well-ventilated area, preferably within a chemical fume hood.[2][7]

Before handling, wash hands thoroughly.[2]
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2. Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[2][3][10]

Avoid breathing vapors or dust.[2][3]

Do not eat, drink, or smoke in the handling area.[3][11]

Keep the container tightly closed when not in use.[2][3]

3. Storage:

Store in a cool, dry, and well-ventilated place.[2][3][7]

Keep containers tightly closed.[3][9]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3][7][9]

4. Spill Management:

In case of a spill, evacuate the area if necessary.[7]

Remove all sources of ignition.[7]

Ventilate the area.[7]

Absorb the spill with an inert, non-combustible material like sand or vermiculite.[7]

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

[2][7]

Disposal Plan: Step-by-Step Procedures
Proper disposal of 1-Butylcyclohexanol and its contaminated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:
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Collect waste 1-Butylcyclohexanol and any contaminated materials (e.g., gloves, paper

towels) in a designated, properly labeled, and sealed hazardous waste container.[2][7]

The container must be compatible with flammable organic liquids.[7]

Do not mix with incompatible wastes.[7]

2. Waste Storage:

Store the hazardous waste container in a designated, cool, dry, and well-ventilated area

away from ignition sources.[7]

3. Professional Disposal:

Arrange for pickup and disposal by contacting your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal company.[2][7]

Provide detailed information about the waste composition and any known hazards.[7]

Workflow for Safe Handling of 1-Butylcyclohexanol
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Caption: Workflow for the safe handling and disposal of 1-Butylcyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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